Cas no 771437-08-2 ((2S)-2-benzoylpyrrolidine)

• Product Name: (2S)-2-benzoylpyrrolidine
• CAS No: 771437-08-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD20667131
• CID: 5224895
• PubChem ID: 21080200
• Update Time: 2025-08-05

(2S)-2-benzoylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl(2S)-2-pyrrolidinyl-
• (2S)-2-benzoylpyrrolidine

• MDL： MFCD20667131
• Inchi： 1S/C11H13NO/c13-11(10-7-4-8-12-10)9-5-2-1-3-6-9/h1-3,5-6,10,12H,4,7-8H2/t10-/m0/s1
• InChI Key： JNMOJXSLHIDBDW-JTQLQIEISA-N
• SMILES： C(C1=CC=CC=C1)([C@@H]1CCCN1)=O

Additional information on (2S)-2-benzoylpyrrolidine

Introduction to (2S)-2-Benzoylpyrrolidine (CAS No. 771437-08-2)

(2S)-2-Benzoylpyrrolidine (CAS No. 771437-08-2) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structure, which includes a pyrrolidine ring and a benzoyl group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral nature of (2S)-2-Benzoylpyrrolidine is particularly important in drug development, as the enantiomeric form can significantly influence the biological activity, pharmacokinetics, and safety profile of a drug. The S-enantiomer is often preferred in pharmaceutical applications due to its enhanced efficacy and reduced side effects compared to the R-enantiomer.

Recent studies have highlighted the potential of (2S)-2-Benzoylpyrrolidine as a key intermediate in the synthesis of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2S)-2-Benzoylpyrrolidine exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory conditions.

In another significant development, researchers at the University of California, San Francisco, have reported that (2S)-2-Benzoylpyrrolidine can be used as a building block for the synthesis of small molecules that modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug discovery. The ability to fine-tune the structure of these molecules using (2S)-2-Benzoylpyrrolidine has opened new avenues for developing more selective and effective GPCR modulators.

The synthetic versatility of (2S)-2-Benzoylpyrrolidine is another factor contributing to its importance in chemical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One notable method involves the asymmetric hydrogenation of a prochiral ketone followed by acylation with benzoyl chloride. This approach not only ensures high enantiomeric purity but also allows for easy scale-up in industrial settings.

In addition to its applications in drug discovery, (2S)-2-Benzoylpyrrolidine has also found use in other areas of chemical research. For example, it serves as a valuable ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. Its ability to form stable complexes with transition metals makes it an attractive choice for catalytic applications in organic synthesis.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that (2S)-2-Benzoylpyrrolidine can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. This aligns with the growing trend towards sustainable chemical practices and responsible resource management.

In conclusion, (2S)-2-Benzoylpyrrolidine (CAS No. 771437-08-2) is a versatile and valuable compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features, chiral nature, and synthetic flexibility make it an essential component in the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.